Cas no 155867-01-9 (2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester
• CAS No: 155867-01-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1331519
• Update Time: 2024-08-18

2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester

• Inchi： 1S/C14H15NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-9H,2-3,10H2,1H3
• InChI Key： UETLUBXZEZHXPV-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C=CC1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 229.11035

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Melting Point: 42-44 °C
• Boiling Point: 377.3±25.0 °C(Predicted)
• PSA: 50.09